Cas no 928119-46-4 (2-Nitro-benzene-1,4-dioxyacetic acid dihydrate)

2-Nitro-benzene-1,4-dioxyacetic acid dihydrate structure
928119-46-4 structure
Product Name:2-Nitro-benzene-1,4-dioxyacetic acid dihydrate
CAS No:928119-46-4
MF:C10H13NO10
MW:307.210923910141
CID:2815981
PubChem ID:71445212
Update Time:2025-04-21

2-Nitro-benzene-1,4-dioxyacetic acid dihydrate Chemical and Physical Properties

Names and Identifiers

    • 928119-46-4
    • DTXSID30853783
    • 2-nitro-benzene-1,4-dioxyacetic acid dihydrate
    • 2,2'-[(2-Nitro-1,4-phenylene)bis(oxy)]diacetic acid--water (1/2)
    • 2-Nitro-benzene-1,4-dioxyacetic acid dihydrate
    • Inchi: 1S/C10H9NO8.2H2O/c12-9(13)4-18-6-1-2-8(19-5-10(14)15)7(3-6)11(16)17;;/h1-3H,4-5H2,(H,12,13)(H,14,15);2*1H2
    • InChI Key: LGCLRAJMSYOWID-UHFFFAOYSA-N
    • SMILES: O(CC(=O)O)C1C=CC(=CC=1[N+](=O)[O-])OCC(=O)O.O.O

Computed Properties

  • Exact Mass: 307.05394561Da
  • Monoisotopic Mass: 307.05394561Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 352
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 141Ų
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